Cas no 621-51-2 (3-Ethoxybenzoic acid)

3-Ethoxybenzoic acid is an organic compound with the molecular formula C9H10O3, featuring a benzoic acid core substituted with an ethoxy group at the 3-position. This aromatic carboxylic acid is commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. Its ethoxy group enhances solubility in organic solvents, facilitating its use in coupling reactions and derivatization processes. The compound exhibits stability under standard conditions, making it suitable for storage and handling in industrial applications. Its well-defined structure and purity are critical for reproducible results in research and production settings. 3-Ethoxybenzoic acid is valued for its role in constructing complex molecules in fine chemical synthesis.
3-Ethoxybenzoic acid structure
3-Ethoxybenzoic acid structure
Product Name:3-Ethoxybenzoic acid
CAS No:621-51-2
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00016517
CID:82767
PubChem ID:24877590
Update Time:2025-06-09

3-Ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Ethoxybenzoic acid
    • C9H10O3
    • 3-Aethoxy-benzoesaeure
    • 3-ethoxybenzoic acid(SALTDATA: FREE)
    • Benzoic acid,3-ethoxy
    • F3146-0142
    • meta-ethoxybenzoic acid
    • m-Ethoxybenzoic acid
    • 3-Ethoxybenzoate
    • CHEMBL277420
    • 3-Ethoxy-Benzoic Acid
    • 3-(ethyloxy)benzoic acid
    • NS00034940
    • OW7
    • Benzoic acid, 3-ethoxy-
    • A833614
    • Q27103447
    • EN300-51418
    • 3-Ethoxybenzoic acid, 97%
    • FT-0654018
    • CS-0100628
    • AKOS000144790
    • D76136
    • CHEBI:27990
    • Z111782446
    • 3-Ethoxybenzoicacid
    • AE-562/40249747
    • 621-51-2
    • UNII-JLG9W27PYL
    • SY003340
    • AS-58054
    • Benzoic acid, m-ethoxy-
    • C02363
    • DTXSID80211152
    • FT-0615633
    • JLG9W27PYL
    • EINECS 210-690-7
    • SCHEMBL1333545
    • MFCD00016517
    • BBL036980
    • ALBB-000775
    • STK397542
    • DB-054078
    • 3-Ethoxy Benzoic Acid
    • DB-252457
    • DTXCID80133643
    • MDL： MFCD00016517
    • Inchi： 1S/C9H10O3/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3,(H,10,11)
    • InChI Key： DTFQMPQJMDEWKJ-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC=C(C(=O)O)C=1
    • BRN： 509159

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White lens powder
  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 136-140 °C (lit.)
  • Boiling Point: 305.7±15.0 ºC (760 Torr),
  • Flash Point: 124.1±13.9 ºC,
  • Refractive Index: 1.5260 (estimate)
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 1.78350
  • Solubility: Not determined

3-Ethoxybenzoic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

3-Ethoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-Ethoxybenzoic acid Production Method

3-Ethoxybenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:621-51-2)3-Ethoxybenzoic acid
Order Number:A833614
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:34
Price ($):210.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:621-51-2)3-Ethoxybenzoic acid
A833614
Purity:99%
Quantity:25g
Price ($):210.0
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